Cas no 106242-18-6 (1,3-Cyclohexanedione, 5,5'-(1,4-phenylene)bis-)

• Product Name: 1,3-Cyclohexanedione, 5,5'-(1,4-phenylene)bis-
• CAS No: 106242-18-6
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 1175079
• Update Time: 2024-08-05

1,3-Cyclohexanedione, 5,5'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5,5'-(1,4-phenylene)bis-

• Inchi： 1S/C18H18O4/c19-15-5-13(6-16(20)9-15)11-1-2-12(4-3-11)14-7-17(21)10-18(22)8-14/h1-4,13-14H,5-10H2
• InChI Key： ITVISBXMTQMMBF-UHFFFAOYSA-N
• SMILES： C1(C2CC(=O)CC(=O)C2)=CC=C(C2CC(=O)CC(=O)C2)C=C1

Computed Properties

• Exact Mass: 422.2207

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 560.0±50.0 °C(Predicted)
• PSA: 92.34
• pka: 4.63±0.20(Predicted)